Cas no 419550-79-1 (4-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine)

• Product Name: 4-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine
• CAS No: 419550-79-1
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• MDL: MFCD13186133
• CID: 3057354
• PubChem ID: 867922
• Update Time: 2025-04-21

4-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine
• CS-0452309
• STK947352
• Cambridge id 5678384
• W15428
• AKOS037646376
• AS-68486
• Z274538288
• DB-137478
• 3-Methyl-4-(4-methoxyphenyl)-1H-pyrazol-5-amine
• EN300-92118
• OGKYRTBDCGSONH-UHFFFAOYSA-N
• SCHEMBL13312276
• 4-(4-methoxyphenyl)-5-methyl-2,3-dihydro-1H-pyrazol-3-imine
• AB00093154-01
• 3-Amino-4-(4-methoxy phenyl)-5-methyl pyrazole
• 4-(4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine
• AKOS000270527
• SB75059
• F3379-0358
• 419550-79-1
• 4-(4-Methoxy-phenyl)-5-methyl-2H-pyrazol-3-ylamine
• Oprea1_103445
• 3-Amino-4-(4-methoxyphenyl)-5-methylpyrazole
• URA55079

• MDL： MFCD13186133
• Inchi： 1S/C11H13N3O/c1-7-10(11(12)14-13-7)8-3-5-9(15-2)6-4-8/h3-6H,1-2H3,(H3,12,13,14)
• InChI Key： OGKYRTBDCGSONH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C(N)=NNC=1C

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.9Ų